N-((2-hydroxyquinolin-3-yl)methyl)-N-isobutyl-3-methoxybenzamide

• IUPAC Name: 3-methoxy-N-(2-methylpropyl)-N-[(2-oxo-1H-quinolin-3-yl)methyl]benzamide
• InChI: InChI=1S/C22H24N2O3/c1-15(2)13-24(22(26)17-8-6-9-19(12-17)27-3)14-18-11-16-7-4-5-10-20(16)23-21(18)25/h4-12,15H,13-14H2,1-3H3,(H,23,25)
• InChI Key: WNILOPZTROINHA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN(CC1=CC2=CC=CC=C2NC1=O)C(=O)C3=CC(=CC=C3)OC
• Molecular Formula: C22H24N2O3
• Molecular Weight: 364.4 g/mol

Description

Quinoline is a nitrogen-containing heterocyclic compound that serves as an important scaffold in the development of new drugs. It’s found in various natural compounds and exhibits a broad range of biological activities.

Synthesis Analysis

Quinoline and its derivatives can be synthesized through numerous routes due to their wide range of biological and pharmacological activities. Established protocols for the synthesis of the quinoline ring have been reported in the literature, which can be altered to produce a number of differently substituted quinolines.

Molecular Structure Analysis

Quinoline is an aromatic nitrogen-containing heterocyclic compound with a molecular formula of C9H7N. It forms salts with acids and exhibits reactions similar to benzene and pyridine. It participates in both electrophilic and nucleophilic substitution reactions.

Chemical Reactions Analysis

Quinoline and its derivatives participate in both electrophilic and nucleophilic substitution reactions. They are known to exhibit various biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.

Scientific Research Applications

Anticancer Properties

• Quinoline derivatives have attracted attention due to their potential as anticancer agents. .
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Mechanism of Action

The mechanism of action of quinoline derivatives is not fully understood, but it has been proposed to involve the inhibition of various cellular pathways, including the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the MAPK pathway.